Cas no 5336-67-4 (Decane-3,5-dione)

• Product Name: Decane-3,5-dione
• CAS No: 5336-67-4
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 938388
• PubChem ID: 219280
• Update Time: 2025-04-19

Decane-3,5-dione Chemical and Physical Properties

Names and Identifiers

• Decane-3,5-dione
• 3,5-decadione
• 3,5-Decanedione
• AC1L56FI
• AC1Q5GUD
• AG-J-08329
• AR-1E9484
• CTK1H2962
• Decan-3,5-dion
• NSC356
• Propionyl-caproyl-methan
• DTXSID20277010
• JD5D2B6456
• 5336-67-4
• NSC-356
• SCHEMBL572968

• Inchi： 1S/C10H18O2/c1-3-5-6-7-10(12)8-9(11)4-2/h3-8H2,1-2H3
• InChI Key： NUOXSJGIRWCWNR-UHFFFAOYSA-N
• SMILES： O=C(CC(CC)=O)CCCCC

Computed Properties

• Exact Mass: 170.13074
• Monoisotopic Mass: 170.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 0.906
• Boiling Point: 243.6°C at 760 mmHg
• Flash Point: 89.3°C
• Refractive Index: 1.429
• PSA: 34.14
• LogP: 2.50500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds